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Compound of Interest

Compound Name: VinclozolinM2-2204

Cat. No.: B15605992

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinclozolin M2 (CAS No. 83792-61-4), a primary and active metabolite of the dicarboximide
fungicide Vinclozolin, is a compound of significant interest in toxicological and endocrine
disruption research.[1][2][3] As an antagonist of the androgen receptor, its proper handling and
storage are paramount to ensure its stability and the integrity of experimental results.[2] These
application notes provide detailed recommendations for the storage and handling of Vinclozolin
M2-2204 powder to maintain its quality and ensure the safety of laboratory personnel.

Physicochemical Properties and Stability

Vinclozolin M2 is supplied as a crystalline solid.[1][4] Understanding its solubility and stability is
crucial for its effective use in research.

Solubility:

¢ Organic Solvents: Soluble in organic solvents such as ethanol, DMSO, and
dimethylformamide (DMF) at concentrations of at least 30 mg/mL.[1][2][4]

o Agqueous Buffers: Sparingly soluble in aqueous buffers.[1][4] For aqueous applications, it is
recommended to first dissolve the compound in an organic solvent like ethanol and then
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dilute with the aqueous buffer of choice.[1][4] A 1:1 solution of ethanol and PBS (pH 7.2) can
achieve a solubility of approximately 0.5 mg/mL.[1][2][4]

Stability:
e Solid Form: The solid powder is stable for at least four years when stored at -20°C.[1][2]

e Aqueous Solutions: Agueous solutions of Vinclozolin M2 are not recommended for storage
for more than one day.[1][4]

Recommended Storage Conditions

To ensure the long-term stability and integrity of Vinclozolin M2-2204 powder, the following
storage conditions are recommended.
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Parameter Recommended Condition Notes

For long-term storage, this
temperature is critical to
Temperature -20°C maintain the stability of the
compound for at least four
years.[1][2][4]

Polyethylene or polypropylene
) Tightly sealed, appropriate for containers are suitable. Ensure
Container )
low-temperature storage. containers are clearly labeled

and free from leaks.[5]

When preparing stock
Store under an inert solutions, purging the solvent
Atmosphere ) ] ] ] ]
atmosphere if possible. with an inert gas is

recommended.[1][4]

Although specific data on

photosensitivity is limited, it is
Light Exposure Protect from light. good practice to store chemical

compounds in the dark or in

amber vials.

The container should be tightly
. ] sealed to prevent moisture
Moisture Keep in a dry place. ] )
absorption, which could

degrade the compound.

The stability of Vinclozolin M2
) Use immediately; do not store in agueous solutions is limited.
Aqueous Solutions i
for more than one day. [1][4] Prepare fresh solutions

for each experiment.

Experimental Protocols
Protocol for Long-Term Storage of Vinclozolin M2-2204
Powder
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e Receipt of Compound: Upon receiving the Vinclozolin M2-2204 powder, immediately transfer
it to a designated -20°C freezer.

» Container Inspection: Ensure the container is securely sealed and properly labeled with the
compound name, CAS number, date of receipt, and any hazard information.

o Storage Location: Place the container in a secondary container or a designated rack within
the freezer to prevent misplacement and provide an additional barrier.

 Inventory Management: Log the compound in the laboratory's chemical inventory system,
noting the storage location and date.

» Dispensing: When accessing the powder, allow the container to equilibrate to room
temperature in a desiccator before opening to prevent condensation of moisture onto the
cold powder. Weigh out the desired amount in a well-ventilated area, preferably in a chemical
fume hood, using appropriate personal protective equipment (PPE).

e Resealing and Storage: After dispensing, securely reseal the container, and if possible,
purge with an inert gas (e.g., argon or nitrogen) before returning it to the -20°C freezer.

Protocol for Preparation of a Stock Solution

o Safety Precautions: Wear appropriate PPE, including a lab coat, safety glasses, and gloves.
[5] All handling of the solid compound and concentrated solutions should be performed in a
chemical fume hood.[5]

» Solvent Selection: Choose a suitable organic solvent in which Vinclozolin M2 is highly
soluble, such as DMSO, DMF, or ethanol.[1][2][4]

 Inert Gas Purging: To minimize oxidation, purge the chosen solvent with an inert gas (e.g.,
argon or nitrogen) for 5-10 minutes before use.[1][4]

¢ Dissolution:

o Weigh the desired amount of Vinclozolin M2-2204 powder and place it in a sterile, amber
glass vial.

o Add the purged solvent to the vial to the desired final concentration (e.g., 10 mg/mL).
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o Cap the vial tightly and vortex or sonicate gently until the solid is completely dissolved.
» Storage of Stock Solution:
o For short-term storage (up to a few days), store the stock solution at -20°C.

o For long-term storage, aliquot the stock solution into smaller, single-use vials to avoid
repeated freeze-thaw cycles. Store these aliquots at -80°C.

e Labeling: Clearly label all vials with the compound name, concentration, solvent, date of
preparation, and storage temperature.

Visualizing Storage and Handling Parameters

The following diagram illustrates the key factors influencing the stability of Vinclozolin M2-2204
and the recommended procedures for its storage and handling.
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Caption: Key factors and procedures for the optimal storage and handling of Vinclozolin M2-
2204.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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